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Compound Focus: 5-Acetylsalicylamide

CAS No.: 40187-51-7

Cat. No.: S664260

Get Quote

Chemical Profile and Research Applications

The table below summarizes the core identity and research uses of 5-Acetylsalicylamide.

Property Description

CAS Number 40187-51-7 [1]

Molecular Formula C9H9NO3 [1]

Molecular Weight 179.17 g/mol [1]

Melting Point 220-222 °C [1]

Physical Form White to light brown solid [1]

Primary Research Role Synthetic intermediate / chemical reagent [1]

| Reported Applications | • Reagent for synthesizing phosphotyrosine peptidomimetic prodrugs [1]. •

Reagent for preparing 4-aminopiperidine ureas (human β3 adrenergic receptor agonists) [1]. • Used in the

preparation of 5-acetyl-2(3H)-benzoxazolone [2]. |
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Synthetic Methodologies and Workflows

A primary route for synthesizing 5-Acetylsalicylamide involves a Friedel-Crafts acylation of salicylamide.

One efficient method uses a low-melting-point molten salt system of sodium chloride and aluminum chloride

(NaCl-AlCl3) as the catalyst and reaction medium [3].

Salicylamide

Friedel-Crafts
Acylation Reaction

(140°C, 0.5h)

Acetyl Chloride NaCl-AlCl3 Molten Salt
(140°C)

Reaction Mixture

Acidic Workup
(Ice-water + HCl)

Crude Product
(Light yellow solid)

Purification
(Recrystallization from Ethanol)

Final Product
5-Acetylsalicylamide

(White solid, 92.2% yield)

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s664260?utm_src=pdf-body
https://patents.google.com/patent/CN104557604A/en
https://www.smolecule.com/products/s664260?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Synthesis of 5-Acetylsalicylamide via Friedel-Crafts Acylation [3]

Detailed Experimental Protocol

The typical procedure based on the patent is as follows [3]:

Preparation of Molten Salt Catalyst: Anhydrous aluminum chloride (AlCl₃, 8.64 g, 0.0648 mol) and

sodium chloride (NaCl, 3.79 g, 0.0648 mol) are combined in a flask. The mixture is heated to 140°C
with stirring until a clear, low-melting-point molten salt is formed.

Reaction: Salicylamide (5.00 g, 0.036 mol) is added to the molten salt. Acetyl chloride (3.39 g,
0.0432 mol) is then added dropwise over about 10 minutes while maintaining the temperature at

140°C. The reaction is stirred for an additional 0.5 hours.
Work-up: After completion, the reaction mixture is carefully quenched by adding it to 60 mL of an

acidic ice-water solution (1 mL concentrated HCl in 59 mL ice-water). This is done slowly over about 5
minutes, resulting in the formation of a yellowish solid. Stirring is continued at room temperature for

30 minutes.
Isolation and Purification: The crude solid is collected by filtration. It is then washed three times with

hot water (80°C) and dried at 80°C for 5 hours. The crude product is recrystallized from ethanol (20
mL) to yield pure 5-Acetylsalicylamide as a white solid with a reported yield of 92.2% [3].

Safety and Handling Information

For researchers handling this compound in the laboratory, please note the following safety information.

Always consult the full Safety Data Sheet (SDS) before use.

Aspect Specification

Signal Word Warning [2]

Hazard Statements H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315
(Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if

inhaled), H335 (May cause respiratory irritation) [4]
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Aspect Specification

Personal Protective
Equipment (PPE)

Wear dust mask type N95 (US), eyeshields, and gloves [2].

Safe Storage Store tightly closed in a dry, cool, and well-ventilated place [4].

Commercial Availability and Pricing

5-Acetylsalicylamide is available from various chemical suppliers for research purposes. The table below

lists examples of available quantities and pricing from the search results.

Supplier Product Number Quantity Price

TCI Chemical A1156 25g $42.00 [1]

TRC A187945 5g $55.00 [1]

AK Scientific J97900 100g $70.00 [1]

Santa Cruz Biotechnology sc-233208 25g $51.00 [5]

Thermo Scientific 11413857 5g, 25g, 100g (Priced by size) [6]

Research Context and Deeper Applications

Beyond its primary use as a simple intermediate, 5-Acetylsalicylamide can be funneled into more complex

synthetic pathways. For instance, it can be used in a two-step synthetic route involving a Hofmann

rearrangement to prepare 5-acetyl-2(3H)-benzoxazolone [2], a structure common in various

pharmacologically active molecules.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b664260#what-is-5-

acetylsalicylamide-used-for-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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